Cas no 94487-74-8 (Angelic anhydride)

• Product Name: Angelic anhydride
• CAS No: 94487-74-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00198080
• CID: 798619
• PubChem ID: 87562658
• Update Time: 2024-10-25

Angelic anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, anhydride, (2Z,2'Z)-
• CIS-2-METHYLCROTONIC ANHYDRIDE
• CIS-2,3-DIMETHYLACRYLIC ANHYDRIDE
• Bis[(Z)-2-methyl-2-butenoic acid] anhydride
• Bis[(Z)-2-methyl-2-butenoic] anhydride
• (Z)-2-Methyl-2-butenoic Anhydride 2-Methylisocrotonic Anhydride
• Angelic anhydride
• (Z)-2-Methylbut-2-enoic anhydride
• (Z)-2-Methyl-2-butenoic Anhydride
• 2-Methylisocrotonic Anhydride
• (2Z,2'Z)-2-Methyl-2-butenoic acid anhydride
• Tiglic Anhydride
• 2-Methylcrotonic Anhydride
• (E)-2-methylbut-2-enoic anhydride
• TIGLICANHYDRIDE
• LIHLSLRANKCHLV-KQQUZDAGSA-N
• (E)-2-Methyl-2-butenoic Anhydride
• 2-Butenoic acid, 2-methyl-, anhydride, (Z,Z)- (9CI)
• Angelic anhydride (7CI)
• LIHLSLRANKCHLV-SFECMWDFSA-N
• AKOS024258413
• DB-253796
• s3806
• CS-0032513
• SCHEMBL15101930
• BS-44061
• [(Z)-2-methylbut-2-enoyl] (Z)-2-methylbut-2-enoate
• CCG-266454
• A1180
• 2-Butenoic acid, 2-methyl-, anhydride, (2Z,2'Z)-
• 2-Butenoic acid, 2-methyl-, anhydride, (Z,Z)-
• 94487-74-8
• MFCD00198080
• HUP8L9D9RF
• HY-N6086

• MDL： MFCD00198080
• Inchi： 1S/C10H14O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h5-6H,1-4H3/b7-5-,8-6-
• InChI Key： LIHLSLRANKCHLV-SFECMWDFSA-N
• SMILES： C(=O)(/C(/C)=C\C)OC(=O)/C(/C)=C\C

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Molecular Weight: 182.22

Experimental Properties

• Color/Form: Powder
• Density: 1.006±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 108°C/13mmHg(lit.)
• Flash Point: 119.8±15.9 ºC,
• Refractive Index: 1.4720-1.4750
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 43.37000
• LogP: 1.98860
• Solubility: Not determined

Angelic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters